Cas no 2172250-38-1 (2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172250-38-1
• MF: C₁₀H₂₁N₅O
• MW: 227.306641340256
• CID: 6280348
• PubChem ID: 165588106
• Update Time: 2025-07-13

2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2-{1-[2-(dimethylamino)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2172250-38-1
• EN300-1597909

• Inchi： 1S/C10H21N5O/c1-14(2)6-7-15-10(8-16-3)9(4-5-11)12-13-15/h4-8,11H2,1-3H3
• InChI Key： GOJUOBLDEJLDGR-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CCN)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 227.17461031g/mol
• Monoisotopic Mass: 227.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 69.2Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

Recent Advances in the Study of 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172250-38-1)

The compound 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172250-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. The presence of the 1,2,3-triazole ring, combined with the dimethylamino and methoxymethyl functional groups, confers both stability and reactivity, making it an attractive candidate for further modification and optimization. Researchers have successfully synthesized this compound using click chemistry approaches, which offer high yields and excellent regioselectivity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine exhibits promising interactions with various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These findings suggest potential applications in treating conditions such as chronic inflammation and neurodegenerative diseases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to enhance its drug-like properties and minimize off-target effects.

In conclusion, the compound 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172250-38-1) represents a promising lead in medicinal chemistry, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on in vivo efficacy and safety assessments, paving the way for its eventual clinical development.